6-ethyl-2-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl-4-oxo-1H-pyrimidine-5-carbonitrile

• Molecular Formula: C15H20N4O2S
• Molecular Weight: 320.4 g/mol
• IUPAC Name: 6-ethyl-2-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl-4-oxo-1H-pyrimidine-5-carbonitrile
• InChI: InChI=1S/C15H20N4O2S/c1-3-12-11(8-16)14(21)18-15(17-12)22-9-13(20)19-6-4-10(2)5-7-19/h10H,3-7,9H2,1-2H3,(H,17,18,21)
• InChI Key: UFEDBUFBWVYJCR-UHFFFAOYSA-N
• Isomeric SMILES: CCC1=C(C(=O)N=C(N1)SCC(=O)N2CCC(CC2)C)C#N

Description

6-ethyl-2-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl-4-oxo-1H-pyrimidine-5-carbonitrile is a pyrimidine-based compound that has gained significant attention in scientific research due to its potential applications in various fields such as medicinal chemistry and drug discovery. This compound is known for its unique structure, which makes it an attractive molecule for the development of novel therapeutic agents.

Mechanism of Action

The mechanism of action of 6-ethyl-2-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl-4-oxo-1H-pyrimidine-5-carbonitrile is not fully understood. However, studies have suggested that this compound may act by inhibiting the activity of certain enzymes or proteins that are involved in the development or progression of diseases.
Biochemical and Physiological Effects:
Studies have shown that 6-ethyl-2-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl-4-oxo-1H-pyrimidine-5-carbonitrile may have various biochemical and physiological effects. For example, this compound has been shown to have anti-inflammatory, anti-cancer, and antiviral properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-ethyl-2-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl-4-oxo-1H-pyrimidine-5-carbonitrile in lab experiments is its unique structure, which makes it an attractive molecule for the development of novel therapeutic agents. However, one of the limitations of using this compound is its complex synthesis method, which may limit its availability for research purposes.

Future Directions

There are several future directions for research involving 6-ethyl-2-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl-4-oxo-1H-pyrimidine-5-carbonitrile. Some of these directions include:
1. Further studies to fully understand the mechanism of action of this compound.
2. Development of novel therapeutic agents based on the structure of this compound for the treatment of various diseases.
3. Investigation of the potential use of this compound in combination with other drugs for enhanced therapeutic effects.
4. Exploration of the potential use of this compound in the development of diagnostic tools for certain diseases.
5. Investigation of the potential use of this compound in agriculture for crop protection and enhancement.
6. Further studies to optimize the synthesis method of this compound for increased availability in research.
Conclusion:
In conclusion, 6-ethyl-2-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl-4-oxo-1H-pyrimidine-5-carbonitrile is a promising molecule for various scientific research applications. Its unique structure, potential therapeutic applications, and biochemical and physiological effects make it an attractive compound for further investigation. However, further studies are needed to fully understand its mechanism of action and optimize its synthesis method for increased availability in research.

Synthesis Methods

The synthesis of 6-ethyl-2-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl-4-oxo-1H-pyrimidine-5-carbonitrile involves the reaction of 2-(4-methylpiperidin-1-yl)acetaldehyde with ethyl cyanoacetate in the presence of sodium ethoxide. The resulting product is then treated with sulfur to yield the final compound.

Scientific Research Applications

The unique structure of 6-ethyl-2-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl-4-oxo-1H-pyrimidine-5-carbonitrile has made it a promising molecule for various scientific research applications. One of the most significant applications of this compound is in medicinal chemistry, where it has been studied for its potential as a therapeutic agent for the treatment of various diseases such as cancer, inflammation, and viral infections.